Cas no 331851-57-1 (N'-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)-4-nitrobenzohydrazide)

• Product Name: N'-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)-4-nitrobenzohydrazide
• CAS No: 331851-57-1
• MF: C₁₆H₉N₃O₅
• MW: 323.259763479233
• MDL: MFCD00170917
• CID: 5175533
• Update Time: 2026-03-04

N'-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)-4-nitrobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)-4-nitrobenzohydrazide

• MDL： MFCD00170917
• Inchi： 1S/C16H9N3O5/c20-14-11-3-1-2-4-12(11)15(21)13(14)17-18-16(22)9-5-7-10(8-6-9)19(23)24/h1-8H,(H,18,22)
• InChI Key： PINYOBSVCDFDJN-UHFFFAOYSA-N
• SMILES： C(N/N=C1\C(=O)C2=C(C\1=O)C=CC=C2)(=O)C1=CC=C([N+]([O-])=O)C=C1

Additional information on N'-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)-4-nitrobenzohydrazide

Professional Introduction to N'-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)-4-nitrobenzohydrazide (CAS No. 331851-57-1)

N'-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)-4-nitrobenzohydrazide is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, with the CAS number 331851-57-1, belongs to a class of molecules that exhibit diverse biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this molecule, particularly its 1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene core and the presence of a 4-nitrobenzohydrazide moiety, contribute to its unique chemical and biological properties.

The indene derivative in N'-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)-4-nitrobenzohydrazide is known for its ability to interact with various biological targets. Recent studies have highlighted the compound's potential in modulating enzyme activity and inhibiting key pathways involved in inflammation and oxidative stress. These findings are particularly relevant in the context of developing novel treatments for chronic diseases such as diabetes and neurodegenerative disorders. The nitro group in the benzohydrazide moiety further enhances its reactivity, allowing for post-synthetic modifications that can fine-tune its biological activity.

In the realm of drug discovery, N'-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)-4-nitrobenzohydrazide has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores. The compound's ability to serve as a scaffold for further chemical modifications makes it a valuable tool in medicinal chemistry. Researchers have leveraged its structural framework to develop derivatives with enhanced potency and selectivity against specific biological targets. This approach aligns with the growing trend in pharmaceutical development towards rational drug design and high-throughput screening.

One of the most compelling aspects of N'-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)-4-nitrobenzohydrazide is its role in biochemical interactions. The compound has been shown to exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. By modulating these enzymes, the compound may help mitigate inflammatory processes associated with various diseases. Additionally, its interaction with other biological targets suggests potential applications in areas such as cancer therapy and anti-microbial treatments.

The synthesis of N'-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)-4-nitrobenzohydrazide involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of the indene derivative followed by functionalization with the nitrobenzohydrazide group. Advanced techniques such as catalytic hydrogenation and protecting group strategies are employed to ensure high yields and purity. These synthetic methodologies are crucial for producing sufficient quantities of the compound for both laboratory studies and potential clinical trials.

Recent advancements in analytical chemistry have enabled more precise characterization of N'-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)-4-nitrobenzohydrazide. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) provide detailed insights into its molecular structure and purity. These analytical tools are essential for verifying the identity and quality of the compound before it can be used in biological assays. Furthermore, computational methods like molecular modeling are employed to predict how the compound interacts with biological targets at the atomic level.

The potential therapeutic applications of N'-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)-4-nitrobenzohydrazide are still being explored, but preliminary findings are promising. The compound's ability to cross cell membranes and reach intracellular targets makes it a candidate for developing novel drug formulations. Researchers are also investigating its potential role in combination therapies, where it could be paired with other agents to achieve synergistic effects. Such combination approaches are increasingly recognized as a strategy to overcome drug resistance and improve treatment outcomes.

As interest in natural product-inspired molecules grows, N'-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)-4-nitrobenzohydrazide represents an example of how synthetic chemistry can mimic biologically active structures found in nature. The indene core is reminiscent of compounds derived from plants and fungi that have been used for centuries in traditional medicine. By building upon these natural scaffolds, chemists can create new molecules with tailored properties that may offer novel therapeutic benefits.

The regulatory landscape for new drug candidates like N'-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)-4-nitrobenzohydrazide is complex but well-established. Before any clinical trials can begin, extensive preclinical studies must be conducted to assess safety and efficacy. These studies often involve cell culture assays followed by animal models before moving on to human trials. The rigorous process ensures that only compounds with substantial evidence of therapeutic benefit proceed further in development.

In conclusion, N'-(1,3-dioxo-1,3-dihydro - 2H - inden - 2 - ylidene ) - 4 - nitrobenz oh ydraz ide ( CAS No . 33 185 151 - 57 - 01 ) is a promis ing compoun d with significant potential i n both basic research an d pharma ceutical app licatio ns . Its unique structural fea tures an d demonstrated bio logical ac tiv ity make i t a valuable scaffold f or furthe r stu dies . With continued resea rch an d deve lopment , this com pound has th e po tential to con tribute t o new treat ments f or var ious dise ases an d cond itio ns .